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Compound of Interest

Compound Name: 4'-Bromochalcone

Cat. No.: B3021037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4'-Bromochalcone, a synthetic chalcone

derivative of significant interest in medicinal chemistry and materials science. This document

outlines its chemical and physical properties, provides a detailed protocol for its synthesis, and

explores its role in biological signaling pathways, making it a valuable resource for

professionals in research and drug development.

Core Data Presentation
Quantitative and qualitative data for 4'-Bromochalcone are summarized in the table below,

offering a clear and concise reference for its key properties.
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Identifier Value Reference

IUPAC Name
(E)-1-(4-bromophenyl)-3-

phenylprop-2-en-1-one
[1]

Synonyms

4'-Bromochalcone, 1-(4-

Bromophenyl)-3-phenyl-

propenone

[1]

CAS Number 2403-27-2, 22966-23-0 [1][2]

Molecular Formula C₁₅H₁₁BrO [1][2]

Molecular Weight 287.15 g/mol [1]

Appearance Pale yellow crystalline solid

Melting Point 98 - 105 °C

Purity ≥ 98% (HPLC)

Synthesis of 4'-Bromochalcone via Claisen-Schmidt
Condensation
The most common and efficient method for synthesizing 4'-Bromochalcone is the Claisen-

Schmidt condensation.[3] This base-catalyzed reaction involves the condensation of an

appropriate acetophenone with a benzaldehyde.

Experimental Workflow Diagram
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Caption: Workflow for the synthesis of 4'-Bromochalcone.
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Detailed Experimental Protocol:

Materials:

4'-Bromoacetophenone (1.0 mmol, 199.0 mg)

Benzaldehyde (1.0 mmol, 106.1 mg)

Potassium Hydroxide (KOH) (1.0 mmol, 56.1 mg), pulverized

Ethanol (0.5 mL)

Deionized Water

Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

Dichloromethane (for TLC eluent)

Procedure:

In a suitable reaction vessel, dissolve 4'-bromoacetophenone (1.0 mmol) and benzaldehyde

(1.0 mmol) in ethanol (0.5 mL).

To this solution, add pulverized potassium hydroxide (1.0 mmol).

The reaction mixture is then stirred vigorously at room temperature (25°C) for approximately

3 minutes.[3]

The progress of the reaction should be monitored by Thin Layer Chromatography (TLC)

using dichloromethane as the eluent.

Upon completion of the reaction, the mixture is poured into cold water to precipitate the

crude product.

The resulting solid is collected by vacuum filtration.

The collected solid is washed thoroughly with water to remove any remaining base and other

water-soluble impurities.
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The purified 4'-Bromochalcone is then dried under vacuum to yield a pale yellow crystalline

solid.

Biological Significance and Signaling Pathways
Chalcones, as a class of compounds, are recognized for their broad spectrum of biological

activities, including anti-inflammatory, anticancer, and antimicrobial properties.[3][4] These

effects are often attributed to their interaction with various cellular signaling pathways. While

the specific pathways for 4'-Bromochalcone are a subject of ongoing research, the activities

of related chalcones provide insights into its potential mechanisms of action.

Potential Signaling Pathway Involvement

Chalcones have been shown to modulate inflammatory responses by inhibiting key enzymes in

the arachidonic acid metabolic pathway, such as cyclooxygenase (COX) and 5-lipoxygenase

(5-LOX).[5] Furthermore, some chalcones are known to influence the PI3K/Akt signaling

pathway, which is crucial in regulating cell proliferation and survival.[5]

Illustrative Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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